1-(1-anilinobutyl)-2,5-pyrrolidinedione

• IUPAC Name: 1-(1-anilinobutyl)pyrrolidine-2,5-dione
• InChI: InChI=1S/C14H18N2O2/c1-2-6-12(15-11-7-4-3-5-8-11)16-13(17)9-10-14(16)18/h3-5,7-8,12,15H,2,6,9-10H2,1H3
• InChI Key: WRSHZIHPVQQJCZ-UHFFFAOYSA-N
• Canonical SMILES: CCCC(NC1=CC=CC=C1)N2C(=O)CCC2=O
• Molecular Formula: C14H18N2O2
• Molecular Weight: 246.30 g/mol

Description

1-(1-anilinobutyl)-2,5-pyrrolidinedione, also known as Nootropic Aniracetam, is a synthetic compound that belongs to the racetam family of nootropics. Nootropics are a class of cognitive enhancing supplements that are known to improve memory, creativity, and overall cognitive function. Aniracetam is a popular nootropic that is widely used for its ability to enhance cognitive performance.

Mechanism of Action

The exact mechanism of action of Aniracetam is not fully understood. It is believed to work by modulating the activity of neurotransmitters in the brain, particularly acetylcholine and glutamate. Aniracetam is also known to increase the density of AMPA receptors in the brain, which are involved in memory and learning.
Biochemical and Physiological Effects:
Aniracetam has been shown to have a number of biochemical and physiological effects. It increases the release of acetylcholine and glutamate in the brain, both of which are important neurotransmitters involved in memory and learning. Aniracetam also increases the density of AMPA receptors in the brain, which are involved in synaptic plasticity and memory formation.

Advantages and Limitations for Lab Experiments

Aniracetam has a number of advantages for lab experiments. It is relatively easy to synthesize and is readily available. It has also been extensively studied for its cognitive enhancing effects, making it a popular choice for researchers studying memory and learning. However, Aniracetam also has some limitations. It has a relatively short half-life and is rapidly metabolized in the body, which can make it difficult to study its long-term effects. Additionally, Aniracetam has been shown to have a number of potential side effects, including headaches, nausea, and anxiety.

Future Directions

There are a number of potential future directions for research on Aniracetam. One area of interest is the potential use of Aniracetam in the treatment of cognitive disorders, such as Alzheimer's disease and dementia. Aniracetam has been shown to improve memory and cognitive function in animal models of these diseases, and further research is needed to determine its potential therapeutic value. Additionally, there is interest in studying the long-term effects of Aniracetam use, as well as its potential use in healthy individuals to enhance cognitive function. Finally, there is interest in developing new and more potent analogs of Aniracetam that may have even greater cognitive enhancing effects.

Synthesis Methods

Aniracetam is synthesized by reacting 2-pyrrolidone with aniline and butyric anhydride. The reaction produces 1-(1-anilinobutyl)-2-pyrrolidone, which is then converted to 1-(1-anilinobutyl)-2,5-pyrrolidinedione by reacting it with acetic anhydride.

Scientific Research Applications

Aniracetam has been extensively studied for its potential cognitive enhancing effects. It has been shown to improve memory, learning, and creativity in both animals and humans. Aniracetam is also known to have anti-anxiety and anti-depressant effects.